3-(ethylsulfanyl)-5-methyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-ethylsulfanyl-5-methyl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C5H10N4S/c1-3-10-5-8-7-4(2)9(5)6/h3,6H2,1-2H3
• InChI Key: AYRMQCVCHWVABF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1N)C
• Molecular Formula: C5H10N4S
• Molecular Weight: 158.23 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral data. Techniques like mass spectrometry, infrared spectroscopy, UV-Vis spectroscopy, and NMR spectroscopy can be used.

Mechanism of Action

If the compound is a drug or an enzyme, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes its toxicity, flammability, and environmental impact.

Future Directions

This involves predicting or proposing future research directions. This could be based on the current state of research and the potential applications of the compound.